1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-(pyridin-4-ylmethyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(4-chlorophenyl)-5-pyridin-3-yl-N-(pyridin-4-ylmethyl)triazole-4-carboxamide
• InChI: InChI=1S/C20H15ClN6O/c21-16-3-5-17(6-4-16)27-19(15-2-1-9-23-13-15)18(25-26-27)20(28)24-12-14-7-10-22-11-8-14/h1-11,13H,12H2,(H,24,28)
• InChI Key: FQAFOAUKZJDNHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=C(N=NN2C3=CC=C(C=C3)Cl)C(=O)NCC4=CC=NC=C4
• Molecular Formula: C20H15ClN6O
• Molecular Weight: 390.8 g/mol
• CAS No.: 1326846-88-1

Description

1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-(pyridin-4-ylmethyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C20H15ClN6O and its molecular weight is 390.83. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Antiradical Activities

A study by Bekircan et al. (2008) on the synthesis and antioxidant properties of some new triazole derivatives, including compounds structurally related to 1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-(pyridin-4-ylmethyl)-1H-1,2,3-triazole-4-carboxamide, demonstrated the potential of these compounds for antioxidant and antiradical activities. These findings suggest a promising avenue for the application of the specified compound in research focused on oxidative stress and related diseases (Bekircan, Özen, Gümrükçüoğlu, & Bektaş, 2008).

Anticancer and Anti-inflammatory Potential

Another relevant study involved the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, showcasing the therapeutic potential of triazole derivatives in cancer treatment and inflammation control. Such research underlines the importance of these compounds in developing new pharmacological agents (Rahmouni et al., 2016).

Application in Dyeing and Functional Fabrics

Khalifa et al. (2015) synthesized novel heterocyclic aryl monoazo organic compounds, including selenopheno[2,3-b]pyridine-2-carboxamide derivatives, for dyeing polyester fibers, which exhibited high efficiency based on their antioxidant, antitumor, and antimicrobial activity. This research indicates the potential use of structurally related triazole compounds in creating sterile or biologically active fabrics, highlighting their applicability in materials science and medical textiles (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).

Synthesis of Heterocyclic Compounds

The compound's structure is conducive to synthesizing various heterocyclic compounds, as demonstrated in studies involving the synthesis of pyrazolopyrimidines, triazolopyrimidines, and other triazole-based heterocycles. These compounds are essential in pharmaceutical research and development, offering potential as therapeutic agents due to their diverse biological activities (Jungheim et al., 2006).